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Compound of Interest

Compound Name: 3-Ethylacetophenone

Cat. No.: B146817

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the material safety data for
3-Ethylacetophenone (CAS No. 22699-70-3). The information is compiled and presented to
meet the needs of researchers, scientists, and professionals in drug development, with a focus
on clear data presentation, detailed experimental protocols, and logical visualizations to ensure
safe handling and use.

Section 1: Chemical and Physical Properties

3-Ethylacetophenone, also known as 1-(3-ethylphenyl)ethanone or m-ethylacetophenone, is
an aromatic ketone.[1][2][3] It is described as a clear colorless to light yellow liquid.[3] The
guantitative physical and chemical properties of 3-Ethylacetophenone are summarized in the
table below for easy reference and comparison.
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Property Value Source(s)
CAS Number 22699-70-3 [1]14]
Molecular Formula C10H120 [1]
Molecular Weight 148.20 g/mol [1]
Clear colorless to light yellow
Appearance o [3]
liquid
Melting Point -20 °C
Boiling Point 113 °C
Density 0.965 g/cm?
Soluble in organic solvents like
Solubility ethanol and ether; limited [2]

solubility in water.

Section 2: Hazard Identification and Safety

Information

The following table summarizes the key hazard information for 3-Ethylacetophenone based

on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).
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Hazard Category

GHS Classification

Hazard Statement(s)

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.
o N H312: Harmful in contact with
Acute Toxicity, Dermal Not Classified )
skin.
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[1]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
Irritation irritation.[1]
Acute Toxicity, Inhalation Not Classified H332: Harmful if inhaled.
» o H335: May cause respiratory
Specific Target Organ Toxicity Category 3

irritation.[1]

Signal Word: Warning[1]

Primary Hazards: Irritant[1]

Section 3: First-Aid and Emergency Procedures

In the event of exposure or a spill, the following first-aid and emergency procedures should be

followed.
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Exposure Route First-Aid Measures

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration. Get medical attention.

Immediately wash off with plenty of water for at
_ least 15 minutes. Remove contaminated
Skin Contact ) ] o
clothing and shoes. Get medical attention if

irritation develops and persists.

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact )
upper and lower eyelids. Check for and remove

any contact lenses. Get medical attention.

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Get medical attention.

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

e Specific Hazards: Emits toxic fumes under fire conditions.

o Protective Equipment: Wear self-contained breathing apparatus and full protective gear.

Section 4: Handling, Storage, and Personal
Protection

Proper handling and storage are crucial for maintaining the integrity of 3-Ethylacetophenone
and ensuring laboratory safety.
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Aspect Recommendations

Avoid contact with skin and eyes. Avoid
inhalation of vapor or mist. Keep away from

sources of ignition. Take measures to prevent

Handling ) )
the buildup of electrostatic charge. Wear
suitable protective clothing, gloves, and
eye/face protection.[5]
Keep container tightly closed in a dry and well-
Storage

ventilated place. Store at 10°C - 25°C.

Personal Protective Equipment (PPE)

Eye/Face Protection Wear chemical safety goggles.

) ) Wear appropriate protective gloves and clothing
Skin Protection )
to prevent skin exposure.

Use a NIOSH-approved respirator with an
) ) organic vapor cartridge if exposure limits are
Respiratory Protection o
exceeded or if irritation or other symptoms are

experienced.

Section 5: Experimental Protocols

While a specific experimental protocol for a reaction involving 3-Ethylacetophenone is not
readily available in the provided search results, this section details a general and
representative procedure for a common reaction type for aromatic ketones: the Friedel-Crafts
Acylation, which is a method for its synthesis.[6][7][8]

Representative Protocol: Friedel-Crafts Acylation of
Ethylbenzene
This protocol describes the synthesis of a compound structurally related to 3-

Ethylacetophenone and illustrates the general techniques applicable.

Objective: To synthesize an ethylacetophenone isomer via Friedel-Crafts acylation of
ethylbenzene.
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Materials:

o Ethylbenzene

o Acetyl chloride (or acetic anhydride)

e Anhydrous aluminum chloride (AICI3)

e Dichloromethane (CH2Cl2) (or another suitable solvent)

e Ice

e Water

e 5% Sodium hydroxide (NaOH) solution

e Anhydrous magnesium sulfate (MgSQOa)

¢ Round-bottom flask

e Stir bar

o Claisen adapter

e Condenser

e Separatory funnel

o Beaker

o Hot plate/stirrer

Procedure:

e Set up a round-bottom flask with a stir bar and a Claisen adapter in an ice bath.

e Add anhydrous aluminum chloride to the flask, followed by the solvent (e.qg.,
dichloromethane).
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Slowly add acetyl chloride to the stirred suspension.
In a separate container, dissolve ethylbenzene in the solvent.

Slowly add the ethylbenzene solution to the reaction mixture drop-wise over a period of
approximately 5 minutes.[9]

After the addition is complete, continue stirring the mixture for an additional 10 minutes.[9]

Quench the reaction by slowly adding ice-cold water. The first milliliter should be added drop-
wise.[9]

Transfer the mixture to a separatory funnel.

Wash the organic layer sequentially with water and 5% aqueous NaOH solution.[9]

Dry the organic layer over anhydrous magnesium sulfate.[9]

Filter the solution and remove the solvent by evaporation to obtain the crude product.[9]

The product can be further purified by distillation or chromatography.

Section 6: Workflow Visualizations

To further aid in the safe handling and management of 3-Ethylacetophenone, the following

diagrams, created using the DOT language, illustrate key logical workflows.
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General Chemical Handling Workflow
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General Chemical Handling Workflow

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b146817?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146817?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Chemical Spill Response Workflow
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Chemical Spill Response Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [3-Ethylacetophenone: A Comprehensive Technical
Guide to its Material Safety Data Sheet (MSDS)]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b146817#3-ethylacetophenone-material-
safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146817?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

